Cas no 200806-94-6 (N-(4-Methylphenyl)sulfonylglutamic Acid)

• Product Name: N-(4-Methylphenyl)sulfonylglutamic Acid
• CAS No: 200806-94-6
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• MDL: MFCD00427213
• CID: 5094869
• Update Time: 2026-03-02

N-(4-Methylphenyl)sulfonylglutamic Acid Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylphenyl)sulfonylglutamic Acid

• MDL： MFCD00427213
• Inchi： 1S/C12H15NO6S/c1-8-2-4-9(5-3-8)20(18,19)13-10(12(16)17)6-7-11(14)15/h2-5,10,13H,6-7H2,1H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： KKOZKXBAPIYWAT-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NS(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Methylphenyl)sulfonylglutamic Acid

Recent Advances in the Study of N-(4-Methylphenyl)sulfonylglutamic Acid (CAS: 200806-94-6)

N-(4-Methylphenyl)sulfonylglutamic Acid (CAS: 200806-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a derivative of glutamic acid, has been investigated for its role in modulating metabolic pathways and its potential as a novel therapeutic agent. Recent studies have focused on its biochemical properties, mechanism of action, and possible applications in treating metabolic disorders and cancers.

One of the key areas of research has been the compound's interaction with enzymes involved in glutamine metabolism. Glutamine metabolism is crucial for cancer cell proliferation, and inhibitors targeting this pathway have shown promise in preclinical studies. N-(4-Methylphenyl)sulfonylglutamic Acid has been identified as a potential inhibitor of glutaminase, an enzyme that converts glutamine to glutamate, thereby disrupting the energy supply to cancer cells. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in various cancer models, including glioblastoma and pancreatic cancer.

Another significant aspect of the research has been the compound's pharmacokinetic properties. Studies have explored its bioavailability, stability, and metabolic fate in biological systems. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify the compound and its metabolites in plasma and tissues. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile, which are critical for its development as a drug candidate.

In addition to its anticancer potential, N-(4-Methylphenyl)sulfonylglutamic Acid has also been investigated for its role in metabolic disorders. Recent findings suggest that it may modulate insulin sensitivity and glucose metabolism, making it a potential candidate for treating type 2 diabetes. Animal studies have shown that the compound can improve glucose tolerance and reduce insulin resistance, although the exact mechanisms remain under investigation. Researchers are also exploring its potential synergistic effects with existing antidiabetic drugs.

The synthesis and optimization of N-(4-Methylphenyl)sulfonylglutamic Acid have also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, making it more accessible for further studies. Computational chemistry and molecular modeling have been employed to design analogs with enhanced potency and selectivity. These efforts aim to overcome some of the limitations observed in the parent compound, such as poor solubility and rapid clearance.

Despite the promising findings, challenges remain in the development of N-(4-Methylphenyl)sulfonylglutamic Acid as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for targeted delivery systems must be addressed. Ongoing research is focused on optimizing the compound's structure and formulation to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-Methylphenyl)sulfonylglutamic Acid (CAS: 200806-94-6) represents a promising candidate for the treatment of cancer and metabolic disorders. Recent studies have shed light on its mechanism of action, pharmacokinetics, and therapeutic potential, paving the way for further development. Future research should focus on addressing the current limitations and exploring its full therapeutic potential in clinical settings.